N'-[(E)-(2-hydroxyphenyl)methylidene]-1H-indole-3-carbohydrazide
Overview
Description
N'-[(E)-(2-hydroxyphenyl)methylidene]-1H-indole-3-carbohydrazide is a useful research compound. Its molecular formula is C16H13N3O2 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
The exact mass of the compound N'-(2-hydroxybenzylidene)-1H-indole-3-carbohydrazide is 279.100776666 g/mol and the complexity rating of the compound is 399. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antineoplastic Activity : Farghaly et al. (2012) synthesized indolyl-1,3,4-oxadiazole and indolyl-1,2,4-triazole derivatives using 1-(4-methoxybenzyl)-1H-indole-3-carbohydrazide as a key intermediate. Some of these compounds exhibited notable antineoplastic activity (Farghaly, Haider, & Lee, 2012).
Antitumor Activity : Abdel-Rahman Farghaly (2010) developed new indole derivatives containing pyrazoles with potential antitumor activity. These compounds were tested for their efficacy in inhibiting tumor cell growth in vitro (Abdel-Rahman Farghaly, 2010).
Blood Platelet Antiaggregation Activity : A study by Monge et al. (1991) involved synthesizing a series of arylidene hydrazones starting from 3-aminoindole-2-carbohydrazide, some of which demonstrated blood platelet antiaggregation activity (Monge, Aldana, Arraras, & Fernández‐Álvarez, 1991).
Antimicrobial Activities : Yun-Xiao Feng, L. Xue, & Cailing Zhang (2014) synthesized carbohydrazone derivatives that exhibited significant antibacterial and antifungal activities, as assessed by the MTT method (Yun-Xiao Feng, Xue, & Zhang, 2014).
In Vitro Antioxidant and Antimicrobial Activities : Devi & Pachwania (2021) synthesized diorganotin(IV) complexes derived from hydrazide Schiff base ligands, which showed promising results in in vitro antimicrobial activity and antioxidant activity (Devi & Pachwania, 2021).
Cytotoxic and Antibacterial Activity : Rubčić et al. (2019) evaluated symmetrical disubstituted carbohydrazides for their cytotoxic and antibacterial activity. The compounds were found to be noncytotoxic against HepG2 cells and showed weak activity against the THP-1 cell line (Rubčić, Pisk, Pičuljan, Damjanović, Lovrić, & Vrdoljak, 2019).
Corrosion Inhibition for Steel : Obot et al. (2016) performed Density Functional Theory (DFT) modeling and Monte Carlo simulation on Schiff bases to assess their performance as corrosion inhibitors for steel. The theoretical data were largely in agreement with experimental results (Obot, Kaya, Kaya, & Tüzün, 2016).
DNA Cleavage and Antimicrobial Activities : Udayagiri, Yernale, & Mruthyunjayaswamy (2016) synthesized a Schiff base ligand and its metal complexes, which were studied for their DNA cleavage and antimicrobial activities. The compounds displayed moderate biological activity (Udayagiri, Yernale, & Mruthyunjayaswamy, 2016).
Properties
IUPAC Name |
N-[(E)-(2-hydroxyphenyl)methylideneamino]-1H-indole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2/c20-15-8-4-1-5-11(15)9-18-19-16(21)13-10-17-14-7-3-2-6-12(13)14/h1-10,17,20H,(H,19,21)/b18-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTYGCNKFMQWGJQ-GIJQJNRQSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=NNC(=O)C2=CNC3=CC=CC=C32)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=N/NC(=O)C2=CNC3=CC=CC=C32)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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